Cas no 1135445-68-9 (9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride)

9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride is a purine derivative with a butylamine side chain, commonly utilized in biochemical and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, making it suitable for experimental applications. The compound serves as a key intermediate in the synthesis of nucleoside analogs and other biologically active molecules. Its structural features, including the primary amine group, allow for further functionalization, enabling its use in conjugation reactions or as a building block in drug development. The product is characterized by high purity and consistent performance, ensuring reliability in research settings. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride structure
1135445-68-9 structure
Product Name:9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride
CAS No:1135445-68-9
MF:C9H15ClN6
MW:242.708599328995
MDL:MFCD28126168
CID:4776271
PubChem ID:86262614
Update Time:2025-10-25

9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
    • 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride
    • MDL: MFCD28126168
    • Inchi: 1S/C9H14N6.ClH/c10-3-1-2-4-15-6-14-7-8(11)12-5-13-9(7)15;/h5-6H,1-4,10H2,(H2,11,12,13);1H
    • InChI Key: OQDINQPPUAIXGI-UHFFFAOYSA-N
    • SMILES: Cl.N1(C=NC2=C(N)N=CN=C12)CCCCN

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Topological Polar Surface Area: 95.6

9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A283151-100mg
9-(4-aminobutyl)-9h-purin-6-amine hydrochloride
1135445-68-9
100mg
$ 135.00 2022-05-31
TRC
A283151-500mg
9-(4-aminobutyl)-9h-purin-6-amine hydrochloride
1135445-68-9
500mg
$ 500.00 2022-05-31
TRC
A283151-1g
9-(4-aminobutyl)-9h-purin-6-amine hydrochloride
1135445-68-9
1g
$ 775.00 2022-05-31
Enamine
EN300-241110-0.05g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
0.05g
$671.0 2024-06-19
Enamine
EN300-241110-0.1g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
0.1g
$703.0 2024-06-19
Enamine
EN300-241110-0.25g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
0.25g
$735.0 2024-06-19
Enamine
EN300-241110-0.5g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
0.5g
$768.0 2024-06-19
Enamine
EN300-241110-1.0g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
1.0g
$800.0 2024-06-19
Enamine
EN300-241110-2.5g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
2.5g
$1568.0 2024-06-19
Enamine
EN300-241110-5.0g
9-(4-aminobutyl)-9H-purin-6-amine hydrochloride
1135445-68-9 95%
5.0g
$2318.0 2024-06-19

Additional information on 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride

Comprehensive Overview of 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9)

In the realm of biochemical research and pharmaceutical development, 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature, belongs to the class of modified purine derivatives, which are pivotal in nucleotide metabolism and cellular signaling pathways. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors involved in cancer therapy and immunomodulation.

The molecular structure of 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride features a purine core with an aminobutyl side chain, which enhances its solubility and bioavailability. This modification is critical for its interaction with biological targets, such as kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its potential as a small-molecule inhibitor, making it a candidate for precision medicine applications. The hydrochloride salt form further improves its stability, ensuring consistent performance in in vitro and in vivo assays.

One of the most searched topics related to this compound is its synthetic pathway and scalability. Scientists are keen to optimize its production to meet the growing demand for high-purity research chemicals. Additionally, its potential as a fluorescent probe for imaging applications has sparked interest in the diagnostics community. The compound’s ability to bind selectively to certain biomolecules could revolutionize early disease detection methods.

Another hot topic is the compound’s role in epigenetics. With the rise of personalized medicine, researchers are investigating how 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride interacts with DNA methyltransferases and histone deacetylases, enzymes that regulate gene expression. This aligns with the broader trend of targeting epigenetic modifiers to treat complex diseases like neurodegenerative disorders and autoimmune conditions.

From a commercial perspective, the compound’s patent landscape and supply chain are frequently discussed. Companies are investing in green chemistry approaches to synthesize it sustainably, addressing environmental concerns. Furthermore, its inclusion in high-throughput screening libraries underscores its value in drug repurposing initiatives, a cost-effective strategy gaining traction in the pharmaceutical industry.

In summary, 9-(4-Aminobutyl)-9H-purin-6-amine hydrochloride (CAS No. 1135445-68-9) represents a versatile tool for modern research. Its applications span therapeutics, diagnostics, and biochemical assays, making it a cornerstone in the quest for innovative medical solutions. As science advances, this compound is poised to play an even greater role in shaping the future of biomedical innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd